Cas no 17752-10-2 (Benzenaminium,N,N,N-trimethyl-3-[[(methylamino)carbonyl]oxy]-)

Benzenaminium,N,N,N-trimethyl-3-[[(methylamino)carbonyl]oxy]- structure
17752-10-2 structure
Product Name:Benzenaminium,N,N,N-trimethyl-3-[[(methylamino)carbonyl]oxy]-
CAS No:17752-10-2
MF:C11H17N2O2
MW:209.264882802963
CID:207807
PubChem ID:19887
Update Time:2025-04-19

Benzenaminium,N,N,N-trimethyl-3-[[(methylamino)carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium,N,N,N-trimethyl-3-[[(methylamino)carbonyl]oxy]-
    • N,N,N-trimethyl-3-[(methylcarbamoyl)oxy]anilinium
    • trimethyl-[3-(methylcarbamoyloxy)phenyl]azanium
    • N,N,N-Trimethyl-3-[[(methylamino)carbonyl]oxy]benzenaminium
    • 3-[[(Methylamino)carbonyl]oxy]-N,N,N-trimethylbenzenaminium
    • SCHEMBL12043593
    • DTXSID50170323
    • 17752-10-2
    • Benzenaminium, N,N,N-trimethyl-3-[[(methylamino)carbonyl]oxy]-
    • 3-Trimethylammoniumphenyl N-methylcarbamate
    • 4RJG39U2QS
    • Benzenaminium, N,N,N-trimethyl-3-(((methylamino)carbonyl)oxy)-
    • T-1152 ion
    • Inchi: 1S/C11H16N2O2/c1-12-11(14)15-10-7-5-6-9(8-10)13(2,3)4/h5-8H,1-4H3/p+1
    • InChI Key: NTUWKYJEWBGXQA-UHFFFAOYSA-O
    • SMILES: O(C(NC)=O)C1=CC=CC(=C1)[N+](C)(C)C

Computed Properties

  • Exact Mass: 209.12911
  • Monoisotopic Mass: 209.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 38.33
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